Cas no 54957-90-3 (Quinoline sulfate)

Quinoline sulfate Properties

Names and Identifiers

• Quinoline sulfate
• Quinoline sulfate (1:1)
• Quinoline Sulphate
• 54957-90-3
• Quinoline bisulfate
• AS-75714
• quinoline;sulfuric acid
• D95732
• SCHEMBL21535
• SY317268
• DB-335471
• CS-0155977
• sulfuric acid quinoline
• 530-66-5(bisulfate); 41949-04-6
• CINCH; SULFURIC ACID
• QUINOLINE SULFATE
• Chinolinsulfat
• Quinoline, sulfate
• AKOS015856624
• 41949-04-6
• EINECS 208-492-0
• MFCD00054376
• +Expand

• MDL： MFCD00054376
• InChIKey： HEYHFHLPRYIXBB-UHFFFAOYSA-N
• Inchi： InChI=1S/2C9H7N.H2O4S/c2*1-2-6-9-8(4-1)5-3-7-10-9;1-5(2,3)4/h2*1-7H;(H2,1,2,3,4)
• SMILES： C1=CC=C2C(=C1)C=CC=N2.C1=CC=C2C(=C1)C=CC=N2.OS(=O)(=O)O

Computed Properties

• Exact Mass: 227.02500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 227.02522894g/mol
• Heavy Atom Count: 25
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• LogP: 2.66280
• PSA: 95.87000
• Boiling Point: No data available
• Melting Point: 163-165°C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data available
• Sensitiveness: Sensitive to light